benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: N-[(E)-benzylideneamino]-8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C17H14N6/c1-11-7-8-14-13(9-11)15-16(19-14)20-17(23-21-15)22-18-10-12-5-3-2-4-6-12/h2-10H,1H3,(H2,19,20,22,23)/b18-10+
• InChI Key: ZBFBDCTXHMJZKR-VCHYOVAHSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)NN=CC4=CC=CC=C4
• Isomeric SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)N/N=C/C4=CC=CC=C4
• Molecular Formula: C17H14N6
• Molecular Weight: 302.33 g/mol

Description

Benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has attracted significant attention from the scientific community in recent years. This compound has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has shown significant potential in various scientific research applications. It has been found to exhibit antimicrobial, anticancer, and antioxidant properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples.

Mechanism of Action

The mechanism of action of benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
Benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been found to have various biochemical and physiological effects. It has been shown to exhibit potent antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases. It has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is its broad spectrum of biological activities. It has been found to exhibit antimicrobial, anticancer, and antioxidant properties, making it a useful compound for various scientific research applications. However, one of the limitations of this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone. One direction is to further investigate its potential as a fluorescent probe for detecting metal ions in biological samples. Another direction is to explore its potential as a therapeutic agent for the treatment of various diseases, including cancer and oxidative stress-related diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds.

Synthesis Methods

Benzaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone can be synthesized using a variety of methods. One of the most common methods involves the reaction of benzaldehyde with 8-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of a suitable catalyst. The resulting product is then purified using column chromatography or recrystallization.